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Compound of Interest

Compound Name: Scopoline Methobromide

CAS No.: 845870-40-8

Cat. No.: B1146111

Get Quote

Executive Summary & Pharmacological Context
As a Senior Application Scientist, I mandate that laboratory personnel approach Scopoline
Methobromide with the highest degree of operational security. As a quaternary ammonium

derivative of the tropane alkaloid scopine[1], Scopoline Methobromide (CAS: 845870-40-8) is

frequently encountered as a critical impurity in the synthesis of bronchodilators like

Tiotropium[2][3]. Its direct structural analog, Scopolamine Methyl Bromide (CAS: 155-41-9), is

widely utilized in neuropharmacology to selectively block peripheral cholinergic pathways

without crossing the blood-brain barrier—such as in the 4[4].

Because it is a highly soluble bromide salt, it rapidly absorbs through mucous membranes and

compromised skin, making it highly toxic via inhalation, dermal contact, and ingestion[5][6].

Mechanistic Causality of Toxicity
Understanding the biological mechanism of a compound is the first step in self-validating your

safety protocols. Scopoline Methobromide competitively binds to muscarinic acetylcholine

receptors (mAChRs) on smooth muscle, cardiac tissue, and gland cells. By occupying the

receptor, it prevents acetylcholine from activating Gq/Gi-protein coupled signaling cascades[7].
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Accidental laboratory exposure leads to an acute peripheral anticholinergic toxidrome,

characterized by severe dyspnea, tachycardia, somnolence, and potential respiratory failure[5]

[7].
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Fig 1. Competitive antagonism of the muscarinic acetylcholine receptor signaling pathway.
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Quantitative Hazard & PPE Matrix
To mitigate the risks associated with its neurotoxic profile, personnel must adhere to strict

Personal Protective Equipment (PPE) standards. The following matrix translates regulatory

hazard codes into actionable laboratory requirements based on 6[6].

Hazard
Classification

GHS Codes
Causality / Risk
Factor

Mandated PPE
Standard

Acute Toxicity

(Inhalation)
H332

Aerosolized dust

rapidly absorbs across

pulmonary epithelium,

causing systemic

anticholinergic effects.

Respirator: NIOSH

N95 or CEN P3 dust

mask. Full-face

supplied air if handling

bulk powder outside a

hood[5][7].

Acute Toxicity

(Dermal)
H312

Ambient moisture on

the skin dissolves the

bromide salt,

facilitating rapid

transdermal

absorption.

Gloves: Chemical-

resistant nitrile (BS

EN 374:2003).

Double-gloving is

highly

recommended[4][6].

Eye Irritation / Toxicity N/A

Mucous membrane

exposure leads to

rapid systemic uptake

and localized pupillary

dilation.

Eye Protection:

Chemical safety

goggles or a full-face

shield[4][6].

Aquatic Toxicity H400, H410

Highly toxic to aquatic

life with long-lasting

effects. Cannot be

disposed of in

standard drains.

Body: Lab coat,

closed-toe shoes.

Dedicated hazardous

waste containers[6][7].

Experimental Workflow: In Vivo Dosing Preparation
When handling Scopoline Methobromide powder for analytical standards or in vivo models,

precision and containment are paramount. This protocol is designed as a self-validating
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system: each step inherently prevents the failure of the subsequent step.

Step-by-Step Methodology:

Environmental Isolation: Initiate the workflow exclusively within a certified Class II Type B2

biological safety cabinet or a chemical fume hood equipped with an independent exhaust

system[6].

Static Elimination: Because the compound is a fine, combustible powder[7], use an anti-

static bar or zero-stat gun on your micro-spatulas and weigh boats to prevent aerosolization

via electrostatic repulsion.

Gravimetric Aliquoting: Tare a closed analytical vial on the microbalance. Carefully transfer

the required mass of Scopoline Methobromide into the vial. Crucial Step: Cap the vial

before removing it from the balance enclosure to prevent draft-induced dispersion.

Solvent Introduction: Inject the aqueous vehicle (e.g., sterile 0.9% saline or DMSO) directly

into the sealed vial through a septum. The compound is water-soluble[2], so gentle vortexing

is sufficient for complete dissolution.

Decontamination of Reusables: Wash all spatulas and glassware immediately with copious

amounts of water (as the salt is highly soluble), followed by a methanol rinse, collecting all

runoff in a designated hazardous waste stream[6][8].
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Fig 2. Operational workflow for the safe handling and disposal of Scopoline Methobromide.

Spill Containment & Disposal Logistics
In the event of a powder spill, immediate and methodical action is required to prevent inhalation

exposure and environmental contamination.
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Spill Response Protocol:

Evacuation & PPE Escalation: Evacuate the immediate area. Don heavy rubber gloves,

rubber boots, and a self-contained breathing apparatus (SCBA) if the spill is large or outside

a ventilated hood[5].

Dust Suppression: Do not dry sweep, as this aerosolizes the toxic powder. Instead, lightly

mist the spill with a compatible solvent (e.g., water or a water/alcohol mix) to bind the dust,

or use a specialized HEPA-filtered vacuum[5][8].

Collection: Carefully sweep the dampened material into a chemically resistant, airtight

hazardous waste bag.

Surface Decontamination: Wash the spill site thoroughly with soap and copious amounts of

water, ensuring the runoff is collected as hazardous waste[6][8].

Disposal Logistics: Scopoline Methobromide must never enter the municipal water supply or

standard biohazard waste streams[9].

Chemical Incineration: The mandated disposal method is to dissolve or mix the material with

a combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner

and scrubber[5]. This neutralizes the toxic alkaloid structure and captures the hydrobromic

acid gas generated during combustion.

Regulatory Handoff: Transfer the sealed, labeled waste containers to a licensed professional

hazardous waste disposal service in accordance with local and federal environmental

regulations (e.g., EPA 40 CFR Parts 261)[5][9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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